Cas no 1864016-39-6 (Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride)

• Product Name: Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride
• CAS No: 1864016-39-6
• MF: C₉H₁₈ClNO₂S
• MW: 239.762720584869
• CID: 5719637
• PubChem ID: 72716460
• Update Time: 2025-05-24

Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026746831
• methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride
• F2167-0458
• EN300-241598
• methyl 3-piperidin-4-ylsulfanylpropanoate;hydrochloride
• 1864016-39-6
• methyl3-(piperidin-4-ylsulfanyl)propanoatehydrochloride
• Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride

• Inchi： 1S/C9H17NO2S.ClH/c1-12-9(11)4-7-13-8-2-5-10-6-3-8;/h8,10H,2-7H2,1H3;1H
• InChI Key： RHYOVBAAGURMLQ-UHFFFAOYSA-N
• SMILES： Cl.S(CCC(=O)OC)C1CCNCC1

Computed Properties

• Exact Mass: 239.0746777g/mol
• Monoisotopic Mass: 239.0746777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride

Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride (CAS No. 1864016-39-6): A Comprehensive Overview

Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride (CAS No. 1864016-39-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MPHPH, is a derivative of piperidine and contains a sulfanyl group, making it a versatile molecule with potential applications in various therapeutic areas.

The chemical structure of Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride consists of a piperidine ring linked to a propionate ester via a sulfanyl group. The presence of the sulfanyl group imparts unique chemical properties to the molecule, including enhanced solubility and reactivity. These properties make it an attractive candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have highlighted the potential therapeutic applications of Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro studies have demonstrated that MPHPH can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in various diseases.

In addition to its anti-inflammatory properties, Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride has been investigated for its potential as a neuroprotective agent. Preclinical studies using animal models have shown that MPHPH can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that MPHPH may have therapeutic potential in the treatment of these debilitating conditions.

The pharmacokinetic profile of Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride has also been extensively studied. Research has shown that MPHPH exhibits good oral bioavailability and favorable pharmacokinetic properties, making it suitable for oral administration. This is particularly advantageous for long-term treatment regimens, where patient compliance is crucial.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development and potential approval for use in various therapeutic indications.

Beyond its therapeutic applications, Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride has also been explored for its use as a research tool. Its unique chemical structure and biological activity make it a valuable compound for studying the mechanisms underlying inflammation and neurodegeneration. Researchers can use MPHPH to gain insights into the molecular pathways involved in these processes, potentially leading to the discovery of new therapeutic targets.

In conclusion, Methyl 3-(piperidin-4-ylsulfanyl)propanoate hydrochloride (CAS No. 1864016-39-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and neuroprotective properties, combined with favorable pharmacokinetic characteristics, make it an attractive candidate for further development. As research continues to advance, it is likely that we will see more innovative uses for this versatile molecule in the coming years.